(αS,3aS,4S,6S,7aR)-α-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamin
(αS,3aS,4S,6S,7aR)-α-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamin
Brand Name:
Vulcanchem
CAS No.:
1135491-95-0
VCID:
VC0044315
InChI:
InChI=1S/C15H28BNO2.C2HF3O2/c1-5-6-7-13(17)16-18-12-9-10-8-11(14(10,2)3)15(12,4)19-16;3-2(4,5)1(6)7/h10-13H,5-9,17H2,1-4H3;(H,6,7)/t10-,11-,12+,13+,15-;/m0./s1
SMILES:
B1(OC2CC3CC(C3(C)C)C2(O1)C)C(CCCC)N.C(=O)(C(F)(F)F)O
Molecular Formula:
C17H29BF3NO4
Molecular Weight:
379.227
(αS,3aS,4S,6S,7aR)-α-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamin
CAS No.: 1135491-95-0
Reference Standards
VCID: VC0044315
Molecular Formula: C17H29BF3NO4
Molecular Weight: 379.227
| CAS No. | 1135491-95-0 |
|---|---|
| Product Name | (αS,3aS,4S,6S,7aR)-α-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamin |
| Molecular Formula | C17H29BF3NO4 |
| Molecular Weight | 379.227 |
| IUPAC Name | 2,2,2-trifluoroacetic acid;(1S)-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]pentan-1-amine |
| Standard InChI | InChI=1S/C15H28BNO2.C2HF3O2/c1-5-6-7-13(17)16-18-12-9-10-8-11(14(10,2)3)15(12,4)19-16;3-2(4,5)1(6)7/h10-13H,5-9,17H2,1-4H3;(H,6,7)/t10-,11-,12+,13+,15-;/m0./s1 |
| Standard InChIKey | CNKRRLISCPEPHN-AJQRTZQTSA-N |
| SMILES | B1(OC2CC3CC(C3(C)C)C2(O1)C)C(CCCC)N.C(=O)(C(F)(F)F)O |
| PubChem Compound | 131667632 |
| Last Modified | Nov 11 2021 |
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